Cas no 55133-78-3 (diethyl (pyrrolidin-1-ylmethylidene)propanedioate)

• Product Name: diethyl (pyrrolidin-1-ylmethylidene)propanedioate
• CAS No: 55133-78-3
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 943415
• PubChem ID: 294330
• Update Time: 2025-04-19

diethyl (pyrrolidin-1-ylmethylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl (pyrrolidin-1-ylmethylidene)propanedioate
• 2-(1-Pyrrolidinylmethylene)malonic acid diethyl ester
• Diethyl (1-pyrrolidinemethylene)malonate
• Pyrrolidinomethylen-malonsaeure-diaethylester
• DB-312451
• Diethyl [(pyrrolidin-1-yl)methylidene]propanedioate
• 55133-78-3
• DTXSID70970488
• NSC-162398
• Propanedioic acid, (1-pyrrolidinylmethylene)-, diethyl ester
• Diethyl 2-(1-pyrrolidinylmethylene)malonate #
• NSEAIZBXBUHBIT-UHFFFAOYSA-N
• NSC162398

• Inchi： 1S/C12H19NO4/c1-3-16-11(14)10(12(15)17-4-2)9-13-7-5-6-8-13/h9H,3-8H2,1-2H3
• InChI Key： NSEAIZBXBUHBIT-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/N1CCCC1)=O

Computed Properties

• Exact Mass: 241.13147
• Monoisotopic Mass: 241.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 294.3°C at 760 mmHg
• Flash Point: 131.8°C
• Refractive Index: 1.54
• PSA: 55.84
• LogP: 1.03020